Cas no 1207052-99-0 (N-{4-(6-methylpyridazin-3-yl)aminophenyl}-3-phenylpropanamide)

• Product Name: N-{4-(6-methylpyridazin-3-yl)aminophenyl}-3-phenylpropanamide
• CAS No: 1207052-99-0
• MF: C₂₀H₂₀N₄O
• MW: 332.399003982544
• CID: 5802397
• PubChem ID: 45502520
• Update Time: 2025-06-25

N-{4-(6-methylpyridazin-3-yl)aminophenyl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-methylpyridazin-3-yl)aminophenyl}-3-phenylpropanamide
• N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]-3-phenylpropanamide
• N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-3-phenylpropanamide
• SR-01000923716
• 1207052-99-0
• N-{4-[(6-methylpyridazin-3-yl)amino]phenyl}-3-phenylpropanamide
• VU0648655-2
• AKOS024515285
• VU0648655-1
• F5600-0189
• SR-01000923716-1

• Inchi： 1S/C20H20N4O/c1-15-7-13-19(24-23-15)21-17-9-11-18(12-10-17)22-20(25)14-8-16-5-3-2-4-6-16/h2-7,9-13H,8,14H2,1H3,(H,21,24)(H,22,25)
• InChI Key： HGMLVSMEMXQMKR-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)NC1C=CC(=CC=1)NC1=CC=C(C)N=N1

Computed Properties

• Exact Mass: 332.164
• Monoisotopic Mass: 332.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-{4-(6-methylpyridazin-3-yl)aminophenyl}-3-phenylpropanamide

Introduction to N-{4-(6-methylpyridazin-3-yl)aminophenyl}-3-phenylpropanamide (CAS No: 1207052-99-0)

N-{4-(6-methylpyridazin-3-yl)aminophenyl}-3-phenylpropanamide, with the CAS number 1207052-99-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a pyridazine ring, an amine group, and a phenyl moiety makes it a promising candidate for further investigation in drug discovery and development.

The compound's structure consists of a backbone that includes a propanamide group, which is attached to a phenyl ring. This phenyl ring is further substituted with an amine group that is linked to another pyridazine ring. The pyridazine ring is a heterocyclic aromatic compound that has been widely studied for its pharmacological properties. Specifically, the 6-methylpyridazine-3-yl moiety contributes to the compound's potential biological activity by enhancing its interaction with biological targets.

In recent years, there has been growing interest in the development of new drugs that target neurological disorders. The compound N-{4-(6-methylpyridazin-3-yl)aminophenyl}-3-phenylpropanamide has shown promise in preliminary studies as a potential therapeutic agent. Its ability to interact with various enzymes and receptors has been explored, leading to the hypothesis that it may have applications in treating conditions such as depression, anxiety, and other central nervous system disorders.

One of the key aspects of this compound is its ability to modulate the activity of neurotransmitter receptors. For instance, studies have suggested that it may interact with serotonin receptors, which are known to be involved in mood regulation. The presence of the pyridazine ring and the amine group allows for selective binding to these receptors, potentially leading to therapeutic effects with minimal side effects.

Furthermore, the phenylpropanamide moiety in the compound's structure contributes to its stability and bioavailability. This makes it a suitable candidate for further development into a drug candidate. The stability of the molecule ensures that it can be effectively formulated into various dosage forms, such as tablets or capsules, making it accessible for clinical use.

The synthesis of N-{4-(6-methylpyridazin-3-yl)aminophenyl}-3-phenylpropanamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyridazine derivative, followed by functionalization with an amine group and subsequent coupling with the phenylpropanamide moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity.

In terms of pharmacokinetics, preliminary studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability. These properties are crucial for determining its suitability for further clinical development. Additionally, toxicological studies have been conducted to assess its safety profile, which is essential for evaluating its potential as a therapeutic agent.

The field of medicinal chemistry continues to evolve rapidly, and compounds like N-{4-(6-methylpyridazin-3-yl)aminophenyl}-3-phenylpropanamide represent the cutting edge of drug discovery efforts. By leveraging structural modifications and advanced synthetic methodologies, researchers aim to develop more effective and safer drugs for various diseases. The unique combination of structural features in this compound makes it a valuable asset in the ongoing quest to develop novel therapeutic agents.

Future research directions for this compound include exploring its mechanism of action in greater detail and conducting more extensive preclinical studies. These studies will provide critical insights into its potential therapeutic applications and help guide subsequent clinical trials. Additionally, computational modeling techniques are being used to predict how the molecule interacts with biological targets, which can accelerate the drug discovery process.

In conclusion, N-{4-(6-methylpyridazin-3-yl)aminophenyl}-3-phenylpropanamide (CAS No: 1207052-99-0) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds promise for contributing to advancements in medicine and improving patient outcomes.